Cas no 33432-51-8 (2-Methyl-4(nitrophenyl)-3-butyn-2-ol)

• Product Name: 2-Methyl-4(nitrophenyl)-3-butyn-2-ol
• CAS No: 33432-51-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 2945872
• Update Time: 2023-08-10

2-Methyl-4(nitrophenyl)-3-butyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4(nitrophenyl)-3-butyn-2-ol
• 2-Methyl-4(nitrophenyl)-3-butyn-2-ol

• Inchi： 1S/C11H11NO3/c1-11(2,13)8-7-9-5-3-4-6-10(9)12(14)15/h3-6,13H,1-2H3
• InChI Key： OSCAXMDPFFHQOR-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1[N+](=O)[O-])(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 1.8
• Topological Polar Surface Area: 66